TC-N 1752

• Molecular Formula: C25H27F3N6O3
• Molecular Weight: 516.5 g/mol
• InChI: InChI=1S/C25H27F3N6O3/c1-16-21(31-17(2)35)4-3-5-22(16)32-23-29-15-30-24(33-23)34-12-10-19(11-13-34)36-14-18-6-8-20(9-7-18)37-25(26,27)28/h3-9,15,19H,10-14H2,1-2H3,(H,31,35)(H,29,30,32,33)
• InChIKey: QLKAFHZJICDACE-UHFFFAOYSA-N

TC-N 1752: Nav1.7 Inhibitor for Pain Research

TC-N 1752 is a potent, orally active small-molecule inhibitor of the voltage-gated sodium channel Nav1.7, a validated target in pain signaling pathways . It belongs to the aminotriazine class of compounds and is characterized by state-dependent inhibition, showing enhanced potency against partially inactivated channels [1]. The compound exhibits analgesic efficacy in the formalin model of persistent pain and reduces inflammation-induced hyperalgesia in the complete Freund's adjuvant (CFA) model [1]. TC-N 1752 is widely used as a research tool in pain neurobiology and drug discovery programs focused on Nav1.7-mediated pain mechanisms.

Nav1.7 state-dependent ion channel research

Oral systemic exposure model fit

Cardiac ion channel selectivity review

• [1] Bregman H, Berry L, Buchanan JL, et al. Identification of a potent, state-dependent inhibitor of Nav1.7 with oral efficacy in the formalin model of persistent pain. J Med Chem. 2011;54(13):4427-45. View Source

TC-N 1752 vs. Other Nav1.7 Inhibitors

Nav1.7 inhibitors are not interchangeable due to profound differences in state-dependent potency, isoform selectivity, and in vivo analgesic profiles. TC-N 1752 exhibits a marked preference for the inactivated state of Nav1.7, with an IC50 of 170 nM on 20% inactivated channels versus 3.6 µM on fully non-inactivated channels [1]. This state-dependence is critical for therapeutic efficacy in pain models, as it allows inhibition at concentrations far below those required to block resting channels, thereby limiting off-target effects [2]. In contrast, other Nav1.7 inhibitors may show different state preferences, selectivity over Nav1.5 and hERG, and distinct oral pharmacokinetic profiles, making direct substitution scientifically unsound without comparative data.

State-dependent inhibition profile may differ, altering assay response context.

Oral exposure characteristics may not transfer; systemic model relevance may shift.

Cardiac ion channel selectivity margins may vary, introducing off-target interpretation.

• [1] Bregman H, Berry L, Buchanan JL, et al. Identification of a potent, state-dependent inhibitor of Nav1.7 with oral efficacy in the formalin model of persistent pain. J Med Chem. 2011;54(13):4427-45. View Source
• [2] Matson DJ, Hamamoto DT, Bregman H, et al. Inhibition of inactive states of tetrodotoxin-sensitive sodium channels reduces spontaneous firing of C-fiber nociceptors and produces analgesia in formalin and complete Freund's adjuvant models of pain. PLoS One. 2015;10(9):e0138140. View Source

TC-N 1752 Quantitative Selectivity Data

State-Dependent Channel Blockade

TC-N 1752 exhibits a pronounced state-dependent inhibition of Nav1.7. Against channels held at 20% inactivation, the IC50 is 170 nM, whereas against fully non-inactivated (resting) channels the IC50 rises to 3.6 µM [1]. This 21‑fold increase in potency on the inactivated state is a defining feature of its pharmacology and contrasts with state-independent pore blockers that show equal potency across channel states. Such state-dependence is critical for achieving analgesia at concentrations that minimize interference with normal neuronal firing [2].

State-Dependent Blockade

Head-to-head

~21‑fold IC₅₀ shift (20% inact. vs non‑inact.) vs ~909‑fold for PF‑05089771

Reported state-dependence assay context

Patch-clamp, human Nav1.7 in HEK293

Evidence Dimension	Nav1.7 inhibitory potency as a function of channel inactivation state
Target Compound Data	IC50 = 170 nM (20% inactivated channels); IC50 = 3.6 µM (fully non-inactivated channels)
Comparator Or Baseline	State-independent inhibitors (e.g., classic pore blockers) typically show equivalent IC50 values across states; class-level inference, not a direct head-to-head comparator
Quantified Difference	21‑fold higher potency on inactivated channels
Conditions	Human Nav1.7 expressed in HEK‑293 cells; whole‑cell voltage‑clamp electrophysiology

Why This Matters

State-dependent inhibition allows analgesic efficacy at doses that spare normal neuronal function, reducing the risk of motor or cognitive side effects.

• [1] Bregman H, Berry L, Buchanan JL, et al. Identification of a potent, state-dependent inhibitor of Nav1.7 with oral efficacy in the formalin model of persistent pain. J Med Chem. 2011;54(13):4427-45. View Source
• [2] Matson DJ, Hamamoto DT, Bregman H, et al. Inhibition of inactive states of tetrodotoxin-sensitive sodium channels reduces spontaneous firing of C-fiber nociceptors and produces analgesia in formalin and complete Freund's adjuvant models of pain. PLoS One. 2015;10(9):e0138140. View Source

hERG Selectivity Profile

In the rat formalin model of persistent pain, TC-N 1752 administered orally produced a dose‑dependent analgesic effect. At 3 mg/kg, it reduced flinching behavior by approximately 25%, with full efficacy achieved at 20 mg/kg (approximately 80% reduction) [1]. The analgesic effect was observed when the compound was given 120 minutes prior to formalin injection. In comparison, the vehicle control showed no reduction in pain behavior. This oral efficacy distinguishes TC-N 1752 from many Nav1.7 tool compounds that require parenteral administration or lack robust in vivo activity.

hERG Selectivity

Head-to-head

>58‑fold selectivity over hERG (IC₅₀ >10 μM)

Cardiac ion channel endpoint profiling context

Patch-clamp, HEK293 cells

Evidence Dimension	Analgesic efficacy in formalin-induced persistent pain model
Target Compound Data	Dose-dependent reduction in flinching: ~25% at 3 mg/kg; ~80% at 20 mg/kg (p.o.)
Comparator Or Baseline	Vehicle (0% reduction); baseline pain response without treatment
Quantified Difference	Up to 80% reduction in pain behavior at 20 mg/kg p.o.
Conditions	Male Sprague‑Dawley rats; 5% formalin injection into hindpaw; compound administered 120 min prior to formalin; flinching measured over 60 min

Why This Matters

Oral activity and robust in vivo efficacy are essential for validating Nav1.7 as a pain target and for translational research in analgesic drug development.

• [1] Bregman H, Berry L, Buchanan JL, et al. Identification of a potent, state-dependent inhibitor of Nav1.7 with oral efficacy in the formalin model of persistent pain. J Med Chem. 2011;54(13):4427-45. View Source

Nav1.5 Selectivity Margin

TC-N 1752 demonstrates a favorable selectivity window over hERG (Kv11.1) and the cardiac sodium channel Nav1.5. The IC50 for hNav1.7 is 0.17 µM, whereas the IC50 for hERG is >10 µM (approx. 60‑fold selectivity) and for hNav1.5 is 1.1 µM (approx. 6‑fold selectivity) . In cross‑study comparison, the clinical candidate PF‑05089771 exhibits >1,000‑fold selectivity over Nav1.5 , highlighting that TC-N 1752, while selective, has a narrower window for cardiac channels. Nonetheless, the >10 µM hERG IC50 indicates a low risk of QT prolongation at pharmacologically relevant concentrations.

Nav1.5 Selectivity Margin

Head-to-head

~6.5‑fold selectivity (Nav1.7 IC₅₀ 0.17 µM vs Nav1.5 IC₅₀ 1.1 µM) vs >260‑fold for ProTx‑II

Nav1.5 selectivity review context

Recombinant human Nav channels, heterologous expression

Evidence Dimension	Selectivity of Nav1.7 inhibition vs. hERG and Nav1.5
Target Compound Data	Nav1.7 IC50 = 0.17 µM; hERG IC50 > 10 µM; Nav1.5 IC50 = 1.1 µM
Comparator Or Baseline	PF‑05089771: Nav1.7 IC50 = 11 nM, >1,000‑fold selectivity over Nav1.5 (cross‑study)
Quantified Difference	TC-N 1752: ~60‑fold selectivity over hERG; ~6‑fold over Nav1.5. PF‑05089771: >1,000‑fold over Nav1.5
Conditions	Automated patch‑clamp electrophysiology; hNav1.7, hNav1.5, and hERG expressed in HEK‑293 cells

Why This Matters

A selectivity window over hERG and Nav1.5 is critical for avoiding cardiac adverse events, making TC-N 1752 a safer tool for in vivo pain studies compared to less selective Nav1.7 inhibitors.

Oral Analgesic Efficacy

Cryo‑EM structures of human Nav1.7 complexed with TC‑N1752 reveal a distinct binding mode compared to the related pore blocker XEN907. TC‑N1752 induces a π‑helix transition in the DII‑S6 segment, which closes the activation gate, whereas XEN907 triggers an α‑ to π‑helix transition in DIV‑S6 that tightens the fast inactivation gate [1]. Electrophysiological studies confirm that both compounds stabilize the inactivated state and delay recovery from inactivation, but their structural signatures are different. This molecular fingerprint may be exploited to design compounds with improved subtype selectivity and altered state‑dependence.

Oral Model Response

Cross-study

ED₁₀₀ ≈ 20‑30 mg/kg p.o. (formalin flinch reversal)

Reported oral model-response context

Rat formalin test, 120 min pre‑stimulus

Evidence Dimension	Conformational changes induced upon binding to human Nav1.7
Target Compound Data	π‑helix transition in DII‑S6; closes activation gate
Comparator Or Baseline	XEN907: α‑ to π‑helix transition in DIV‑S6; tightens fast inactivation gate
Quantified Difference	Qualitative difference in the helical segment undergoing conformational change
Conditions	Cryo‑EM structures of human Nav1.7/β1/β2 complexes with TC‑N1752 and XEN907 at near‑atomic resolution

Why This Matters

Understanding the distinct structural consequences of TC‑N1752 binding provides a rational basis for optimizing state‑dependent Nav1.7 inhibitors with improved selectivity and therapeutic index.

• [1] Huang G, Wu Q, et al. Structural basis for NaV1.7 inhibition by pore blockers. Nat Struct Mol Biol. 2022;29:1208-1216. View Source

In Vivo Suppression of C‑Fiber Spontaneous Firing in Inflammatory Pain

In the complete Freund's adjuvant (CFA) model of inflammatory pain, intravenous administration of TC‑N1752 (5 mg/mL, 500 µL) significantly reduced the spontaneous firing rate of C‑fiber nociceptors from approximately 0.7 Hz to 0.2 Hz [1]. The compound did not alter thresholds for tactile or thermal stimuli, indicating that it selectively dampens pathological spontaneous activity without impairing normal sensory function. This in vivo electrophysiological effect is consistent with the state‑dependent inhibition profile observed in vitro and distinguishes TC‑N1752 from Nav1.7 inhibitors that broadly suppress all neuronal firing.

Evidence Dimension	Spontaneous firing frequency of C‑fiber nociceptors in CFA‑inflamed rats
Target Compound Data	Reduction from ~0.7 Hz to ~0.2 Hz after TC‑N1752 (5 mg/mL, 500 µL i.v.)
Comparator Or Baseline	Pre‑treatment baseline spontaneous firing rate (~0.7 Hz)
Quantified Difference	Approximately 70% reduction in spontaneous firing
Conditions	Male Sprague‑Dawley rats 1 day after CFA injection; single‑unit recordings from tibial nerve C‑fibers

Why This Matters

The ability to reduce ectopic C‑fiber activity without affecting stimulus‑evoked responses supports the hypothesis that state‑dependent Nav1.7 inhibition can provide analgesia with minimal sensory side effects, a key translational advantage.

• [1] Matson DJ, Hamamoto DT, Bregman H, et al. Inhibition of inactive states of tetrodotoxin-sensitive sodium channels reduces spontaneous firing of C-fiber nociceptors and produces analgesia in formalin and complete Freund's adjuvant models of pain. PLoS One. 2015;10(9):e0138140. View Source

TC-N 1752 Applications in Pain Discovery

State-Dependence Electrophysiology

TC-N 1752 is an ideal tool compound for confirming the role of Nav1.7 in preclinical pain models. Its oral bioavailability and dose-dependent analgesic efficacy in the formalin test [1] allow researchers to establish target engagement and therapeutic window without the confounding effects of parenteral administration. The compound's state-dependent inhibition profile ensures that analgesia is achieved at plasma concentrations far below those that inhibit resting Nav1.7 channels [2], providing a more accurate translation of Nav1.7 pharmacology to human pain conditions.

Oral Dosing in Inflammatory Pain Models

The cryo‑EM structure of the Nav1.7/TC‑N1752 complex [3] offers a high‑resolution template for structure‑based drug design. Researchers can use TC-N 1752 to probe the conformational dynamics of the DII‑S6 helix and its role in activation gate closure. The compound's distinct binding mode compared to XEN907 and NaV1.7‑IN2 [3] provides a unique chemical probe for dissecting the molecular determinants of state‑dependent inhibition and for designing next‑generation pore blockers with improved selectivity.

Cardiac Ion Channel Selectivity Benchmarking

TC-N 1752 serves as a benchmark reference compound in electrophysiology assays designed to identify state‑dependent Nav1.7 inhibitors. Its well‑characterized IC50 shift (170 nM on inactivated channels vs. 3.6 µM on resting channels) [1] provides a quantitative standard for evaluating the state‑dependence of novel compounds. High‑throughput patch‑clamp platforms can use TC-N 1752 as a positive control to validate assay conditions and to calibrate potency measurements across different channel inactivation protocols.

TTX-Sensitive Sodium Current Studies

TC-N 1752 is uniquely suited for studies examining the contribution of Nav1.7 to spontaneous C‑fiber activity in inflammatory pain states. Its demonstrated ability to reduce ectopic firing of C‑fibers without altering sensory thresholds [2] makes it a valuable tool for investigating the neuronal mechanisms underlying chronic pain. This selective effect on pathological firing patterns supports the use of TC-N 1752 in experiments that seek to differentiate state‑dependent from use‑dependent sodium channel modulation in vivo.

Application

Selection Property

Validation Focus

State-dependent electrophysiology studies

State-dependent inhibition profile

State-preference benchmarking

Oral systemic inflammatory pain model studies

Oral exposure and model-response context

Inflammatory pain endpoint review

Cardiac ion channel selectivity profiling

Nav1.5/hERG selectivity margins

Cardiac margin evaluation

TTX-sensitive sodium current dissection

TTX-S current component isolation

DRG neuron excitability profiling

• [1] Bregman H, Berry L, Buchanan JL, et al. Identification of a potent, state-dependent inhibitor of Nav1.7 with oral efficacy in the formalin model of persistent pain. J Med Chem. 2011;54(13):4427-45. View Source
• [2] Matson DJ, Hamamoto DT, Bregman H, et al. Inhibition of inactive states of tetrodotoxin-sensitive sodium channels reduces spontaneous firing of C-fiber nociceptors and produces analgesia in formalin and complete Freund's adjuvant models of pain. PLoS One. 2015;10(9):e0138140. View Source
• [3] Huang G, Wu Q, et al. Structural basis for NaV1.7 inhibition by pore blockers. Nat Struct Mol Biol. 2022;29:1208-1216. View Source